Cas no 1270585-19-7 (1-(5-Bromo-2-fluorophenyl)ethan-1-amine)

• Product Name: 1-(5-Bromo-2-fluorophenyl)ethan-1-amine
• CAS No: 1270585-19-7
• MF: C₈H₉BrFN
• MW: 218.066164731979
• CID: 2185014
• PubChem ID: 79016407
• Update Time: 2025-10-29

1-(5-Bromo-2-fluorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-fluorophenyl)ethan-1-amine
• SY383475
• MFCD07772556
• SY383473
• MFCD18702111
• 1-(5-bromo-2-fluorophenyl)ethanamine
• CS-0274790
• 1270585-19-7
• AKOS017550285
• SCHEMBL14987514
• MFCD07772672
• (S)-1-(5-Bromo-2-fluorophenyl)ethanamine
• G74709
• EN300-1910981
• SY262755
• DB-311070

• Inchi： 1S/C8H9BrFN/c1-5(11)7-4-6(9)2-3-8(7)10/h2-5H,11H2,1H3
• InChI Key： DNTVTHQJTIIMMB-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(C)N)F

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(5-Bromo-2-fluorophenyl)ethan-1-amine

1-(5-Bromo-2-fluorophenyl)ethan-1-amine: A Comprehensive Overview

The compound 1-(5-Bromo-2-fluorophenyl)ethan-1-amine, identified by the CAS number 1270585-19-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

Structurally, 1-(5-Bromo-2-fluorophenyl)ethan-1-amine consists of a benzene ring substituted with bromine at the 5-position and fluorine at the 2-position, with an ethanamine group attached at the 1-position of the benzene ring. The presence of these halogens introduces unique electronic and steric effects, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the role of 1-(5-Bromo-2-fluorophenyl)ethan-1-amine in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing complex heterocycles, which are often key components in pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

The application of CAS No: 1270585-19-7 extends beyond pharmaceuticals into materials science, where it has been investigated as a building block for advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it a versatile component in creating materials with tailored properties.

From an environmental standpoint, understanding the degradation pathways of 1-(5-Bromo-2-fluorophenyl)ethan-1-amine is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under various environmental conditions, providing insights into its persistence in natural systems.

In conclusion, CAS No: 1270585-19-based compounds like 1-(5-Bromo-2-fluorophenyl)ethanamime continue to be a focal point in both academic and industrial research due to their versatility and potential for innovation across multiple disciplines.